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Compound of Interest

Compound Name: BFC1108

Cat. No.: B505118

An extensive search for the compound designated BFC1108 has yielded no specific
information regarding its discovery, synthesis pathway, or biological activity. The identifier
"BFC1108" does not correspond to any publicly available data in scientific literature or chemical
databases.

The search results included information on a variety of other chemical and biological entities,
none of which were identified as BFC1108. These included:

e [11C]flumazenil: A radiolabeled benzodiazepine antagonist used in positron emission
tomography (PET) imaging to study GABAA receptors in the brain, particularly in the context
of epilepsy.[1]

e 2'-Fucosyllactose (2'-FL): A human milk oligosaccharide whose biosynthesis in E. coli is a
subject of research for industrial production. The synthesis involves a multi-step enzymatic
pathway.[2]

» Biosurfactants from Candida sphaerica and Bacillus amyloliquefaciens: These are surface-
active compounds produced by microorganisms with potential applications in bioremediation
and as antimicrobial agents.[3]

o FabD (malonyl-CoA:ACP transacylase): An enzyme involved in branched-chain fatty acid
biosynthesis in bacteria like Bacillus insolitus.[4]
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» Antimicrobial peptides and natural compounds: The search returned information on the
antimicrobial effects of compounds like surfactin, polylysine, nisin, and flavonoids from
Astragalus membranaceus against various bacteria.

o FPL 12495AA: The desglycinyl metabolite of the anticonvulsant drug remacemide, which
acts as an antagonist of the NMDA receptor.

It is possible that BFC1108 is a very recent discovery not yet published, an internal compound
code used within a private research entity, or an incorrect identifier. Without further clarifying
information or an alternative designation for this compound, a detailed technical guide on its
discovery and synthesis cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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